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Compound of Interest

Compound Name: 7-Bromonaphthalen-2-ol

Cat. No.: B055355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. 7-Bromonaphthalen-2-ol is a chemical compound for

research use only and should be handled by trained professionals. The information herein is a

collation of publicly available data and is not an exhaustive toxicological profile. All handling

and experimental procedures should be conducted in accordance with institutional and national

safety guidelines.

Chemical and Physical Properties
7-Bromonaphthalen-2-ol, a brominated derivative of 2-naphthol, is a solid organic compound.

Its chemical structure and properties are foundational to understanding its reactivity and

biological interactions.
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Property Value Source

CAS Number 116230-30-9 [1][2]

Molecular Formula C₁₀H₇BrO [1][2]

Molecular Weight 223.07 g/mol [1][2]

Appearance
White to light yellow

powder/crystal
[3]

Melting Point 133-138 °C [3]

Boiling Point (Predicted) 353.8 ± 15.0 °C

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[4]

Hazard Identification and Safety Precautions
7-Bromonaphthalen-2-ol is classified as a hazardous substance. Adherence to safety

protocols is crucial to minimize exposure and associated risks.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed.[5]

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation.[5]

Serious Eye

Damage/Eye

Irritation

Category 1 alt text Danger

H318: Causes

serious eye

damage.[5]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

alt text Warning

H335: May

cause respiratory

irritation.[5]

Precautionary Statements
The following precautionary statements are recommended for handling 7-Bromonaphthalen-
2-ol:
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[5]

P264
Wash skin thoroughly after

handling.[5]

P270
Do not eat, drink or smoke

when using this product.[5]

P271
Use only outdoors or in a well-

ventilated area.[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[5]

P302+P352
IF ON SKIN: Wash with plenty

of water.[5]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

P310
Immediately call a POISON

CENTER/doctor.[5]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[5]
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P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[6]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothes

and shoes. Get medical attention if irritation

occurs.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical attention.[6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Call

a physician or poison control center

immediately.[7]

Toxicological Data (Based on Analogous
Compounds)
Specific quantitative toxicological data for 7-Bromonaphthalen-2-ol is not readily available in

the public domain. The following data for related compounds is provided for context and to

guide preliminary risk assessment. It is crucial to note that these values may not be

representative of 7-Bromonaphthalen-2-ol.
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Compound Test Species Route Value

1-

Bromonaphthale

ne

LD50 Rat Oral 1540 mg/kg

2-Naphthol LD50 Rat Oral 1960 mg/kg

2,4,6-

Tribromophenol
NOAEL Rat Oral (28-day) 100 mg/kg/day

2,4,6-

Tribromophenol
LOAEL Rat Oral (28-day) 300 mg/kg/day

Potential Biological Effects and Signaling Pathways
(Hypothetical)
While the specific mechanism of action for 7-Bromonaphthalen-2-ol has not been elucidated,

substituted naphthols are known to exhibit a range of biological activities. Based on related

compounds, a potential mechanism of cytotoxicity could involve the induction of oxidative

stress, leading to apoptosis.
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Caption: Hypothetical signaling pathway for 7-Bromonaphthalen-2-ol induced cytotoxicity.

Experimental Protocols
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The following are generalized protocols for key toxicological assays. These should be adapted

and optimized for the specific experimental context.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol outlines a method to assess the cytotoxic effects of 7-Bromonaphthalen-2-ol on

a mammalian cell line.
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Seed cells in 96-well plate

Incubate for 24h

Treat with 7-Bromonaphthalen-2-ol (various concentrations)

Incubate for 24-72h

Add MTT solution

Incubate for 4h

Add solubilization solution (e.g., DMSO)

Read absorbance at 570 nm

Click to download full resolution via product page

Caption: Experimental workflow for the MTT cytotoxicity assay.

Methodology:
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Cell Seeding: Plate a suitable cell line (e.g., HeLa, HepG2) in a 96-well plate at a density of

5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at

37°C in a humidified 5% CO₂ atmosphere.

Compound Treatment: Prepare a stock solution of 7-Bromonaphthalen-2-ol in a suitable

solvent (e.g., DMSO). Make serial dilutions in culture medium to achieve the desired final

concentrations. Replace the medium in the wells with 100 µL of the compound-containing

medium. Include vehicle control wells (medium with the same concentration of DMSO) and

untreated control wells.

Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂

atmosphere.

MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) solution (5 mg/mL in PBS) to each well.

Formazan Formation: Incubate the plate for 4 hours at 37°C.

Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g.,

DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan

crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by

50%).

Bacterial Reverse Mutation Assay (Ames Test)
This protocol is a screening test for the mutagenic potential of 7-Bromonaphthalen-2-ol.
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Prepare Salmonella typhimurium strains (e.g., TA98, TA100)

Mix bacteria, test compound, and S9 mix (optional)

Pour mixture onto minimal glucose agar plates

Incubate for 48-72h at 37°C

Count revertant colonies

Compare to negative and positive controls

Click to download full resolution via product page

Caption: Experimental workflow for the Ames test.

Methodology:
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Strain Preparation: Grow overnight cultures of appropriate Salmonella typhimurium histidine

auxotroph strains (e.g., TA98, TA100) in nutrient broth.

Metabolic Activation: The test can be performed with and without a metabolic activation

system (S9 fraction from rat liver homogenate) to detect mutagens that require metabolic

activation.

Exposure: In a test tube, combine the bacterial culture, the test compound at various

concentrations, and either the S9 mix or a buffer.

Plating: Add molten top agar containing a trace amount of histidine to the test tube, mix, and

pour the contents onto a minimal glucose agar plate. The limited histidine allows for a few

cell divisions, which is necessary for mutagenesis to occur.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Colony Counting: Count the number of revertant colonies (colonies that have regained the

ability to synthesize histidine) on each plate.

Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase

in the number of revertant colonies compared to the negative (solvent) control, and this

increase is statistically significant. Positive controls with known mutagens should be run in

parallel.

Handling and Storage
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[5]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[7]
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Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as oxidizing agents.[4][7]

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.[5]

This technical guide provides a summary of the available health and safety information for 7-
Bromonaphthalen-2-ol. Due to the limited specific toxicological data, a cautious approach is

warranted, and all handling should be performed by qualified individuals in a controlled

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055355#health-and-safety-information-for-7-
bromonaphthalen-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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